Cas no 414893-81-5 (4-(3-Bromobenzyl)thiomorpholine)

• Product Name: 4-(3-Bromobenzyl)thiomorpholine
• CAS No: 414893-81-5
• MF: C₁₁H₁₄BrNS
• MW: 272.204560756683
• MDL: MFCD00811327
• CID: 3095351
• PubChem ID: 785876
• Update Time: 2025-04-21

4-(3-Bromobenzyl)thiomorpholine Chemical and Physical Properties

Names and Identifiers

• 4-(3-Bromobenzyl)thiomorpholine
• CS-0366319
• 4-[(3-bromophenyl)methyl]thiomorpholine
• 414893-81-5
• Oprea1_456290
• Cambridge id 5270487
• SCHEMBL17397339
• AB00078469-01

• MDL： MFCD00811327
• Inchi： 1S/C11H14BrNS/c12-11-3-1-2-10(8-11)9-13-4-6-14-7-5-13/h1-3,8H,4-7,9H2
• InChI Key： PWWDEQSIYFSCSF-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)CN1CCSCC1

Computed Properties

• Exact Mass: 271.00303Da
• Monoisotopic Mass: 271.00303Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 28.5Ų